Cas no 14987-04-3 (Magnesium trisilicate)

• Product Name: Magnesium trisilicate
• CAS No: 14987-04-3
• MF: Mg₂O₈Si₃
• MW: 260.861703872681
• MDL: MFCD00792903
• CID: 87456
• PubChem ID: 329759797
• Update Time: 2025-11-01

Magnesium trisilicate Chemical and Physical Properties

Names and Identifiers

• Magnesium trisilicate
• Magnesium trisilicate hydrate
• dicarbocalm
• di-Magnesium trisilicate
• MAGNESII TRISILI
• MagnesiuM Mesotrisillicate
• MagnesiuM nitrate hexahydrate
• MagnesiuM silicate
• Magnesium trisilicat
• Magnesiumsiliconoxide
• magnosil
• meerschaum
• parasepiolite
• petimin
• Trisilicalm
• Magnesium trisilicate,CP
• Magnesium trisilicate,USP, Ph Eur
• magnesium mesotrisilicate
• agnesium silicate
• Dimagnesium trisilicon octaoxide
• MAGNESII TRISILICAS
• 三硅酸镁
• AKOS015904142
• CHEMBL2096633
• MAGNESIUM SILICATES MAGNESIUM TRISILICATE [MI]
• MAGNESIUM TRISILICATE [WHO-DD]
• MFCD00016203
• Magnesio trisilicato
• DTXSID50904706
• Magnesium silicate (Mg2Si3O8)
• DTXCID101333811
• DB09281
• BCP22335
• Magnesium trisilicate anhydrous
• VIRUS BLOCKER CL-40
• 14987-04-3
• Magnesium silicates magnesium trisilicate
• Q836952
• FML8G1U0Y3
• MAGNESIUM TRISILICATE ANHYDROUS [HSDB]
• dimagnesium;dioxido-bis[[oxido(oxo)silyl]oxy]silane
• SILICIC ACID (H4SI3O8), MAGNESIUM SALT (1:2)
• HY-W115757
• GXGAKHNRMVGRPK-UHFFFAOYSA-N
• MAGNESIUM TRISILICATE COMPONENT OF FOAMICON
• MAGNESIUM TRISILICATE COMPONENT OF GAVISCON
• CS-0198008
• MAGNESIUM TRISILICATE COMPONENT OF FOAMCOAT
• Magnesium silicon oxide (Mg2Si3O8)
• 239-076-7
• PAA98704

• MDL： MFCD00792903
• Inchi： 1S/2Mg.O8Si3/c;;1-9(2)7-11(5,6)8-10(3)4/q2*+2;-4
• InChI Key： GXGAKHNRMVGRPK-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])(O[Si](=O)[O-])O[Si](=O)[O-].[Mg+2].[Mg+2]

Computed Properties

• Exact Mass: 259.86000
• Monoisotopic Mass: 299.91261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White fine powder, odorless, tasteless, and free of sand and gravel.
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 144.84000
• LogP: -1.99200
• Vapor Pressure: No data available
• Solubility: Insoluble in water and alcohol
• Merck: 14,5687
• Sensitiveness: Sensitive to humidity

Magnesium trisilicate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：IN6620000
• Storage Condition：Sealed storage.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal silicates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium trisilicate

Magnesium trisilicate and CAS No. 14987-04-3: Applications and Recent Research Developments

Magnesium trisilicate, a compound with the chemical formula Mg₃Si₃O₁₀, is widely recognized for its significant applications in various industrial and pharmaceutical domains. This inorganic compound, identified by the CAS number CAS No. 14987-04-3, has garnered considerable attention due to its unique physicochemical properties and versatile functionalities. The growing interest in magnesium trisilicate stems from its ability to act as a mild antacid, a desiccant, and a catalyst, among other roles.

The primary structural feature of magnesium trisilicate is its layered silicate framework, which contributes to its high surface area and adsorptive capacity. This property has been exploited in the development of various formulations, particularly in the pharmaceutical sector, where it is used as an excipient or active ingredient in antacid medications. The compound’s ability to neutralize excess stomach acid makes it a valuable component in over-the-counter and prescription drugs designed to alleviate symptoms of heartburn, acid reflux, and dyspepsia.

Recent research has highlighted the potential of magnesium trisilicate in advanced material science applications. Studies have demonstrated its efficacy as a flame retardant in polymer composites, owing to its ability to release water upon decomposition, thereby lowering the temperature and reducing flammability. This application is particularly relevant in the development of safer construction materials and consumer products that require high thermal stability.

In addition to its medical and material science applications, magnesium trisilicate has been explored for its environmental remediation capabilities. Its adsorptive properties make it an effective agent for removing heavy metals and organic pollutants from wastewater. Research has shown that magnesium trisilicate can selectively bind with contaminants such as lead, cadmium, and mercury, facilitating their removal through filtration or chemical treatment processes. This application aligns with global efforts to develop sustainable and eco-friendly water purification technologies.

The compound’s role as a catalyst has also been a subject of extensive investigation. Magnesium trisilicate has been found to enhance the efficiency of various chemical reactions, including hydrolysis and esterification processes. Its layered structure provides a large active surface area for reactants to interact, thereby improving reaction rates and yields. This catalytic activity is particularly valuable in industrial chemical synthesis, where optimizing reaction conditions can lead to significant cost savings and improved product quality.

From a pharmaceutical perspective, the use of magnesium trisilicate has been further refined through novel formulation techniques. Advanced drug delivery systems have been developed that leverage the compound’s adsorptive capacity to enhance drug solubility and bioavailability. For instance, magnesium trisilicate-based matrices have been used to create controlled-release formulations that provide prolonged therapeutic effects with reduced side effects. These innovations underscore the compound’s versatility and its potential to improve patient outcomes.

The safety profile of magnesium trisilicate has also been thoroughly evaluated through rigorous toxicological studies. Extensive research has confirmed its low toxicity profile when used within recommended dosages, making it suitable for widespread medical applications. Furthermore, its biocompatibility has been demonstrated in various biomedical applications, including as a component in wound dressings and tissue engineering scaffolds. These findings reinforce the compound’s suitability for use in sensitive medical environments where patient safety is paramount.

Looking ahead, the future prospects of magnesium trisilicate are promising, with ongoing research focusing on expanding its applications across multiple industries. Innovations in nanotechnology have opened new avenues for utilizing ultrafine magnesium trisilicate particles in high-performance materials and drug delivery systems. Additionally, interdisciplinary studies are exploring synergistic combinations of magnesium trisilicate with other compounds to enhance its functionality further.

The environmental benefits of using magnesium trisilicate are another critical consideration. As industries strive to reduce their environmental footprint, this compound offers a sustainable solution for various applications without compromising performance or safety. Its natural abundance as a mineral derivative also supports its role as an eco-friendly alternative in many industrial processes.

In conclusion, magnesium trisilicate (CAS No. 14987-04-3) is a multifaceted compound with broad applications ranging from pharmaceuticals to environmental remediation and advanced materials science. Its unique properties continue to drive innovation across multiple sectors, making it a cornerstone material in modern industrial and scientific advancements.